Cas no 7496-12-0 ( )
structure
Product Name:
CAS No:7496-12-0
MF:C19H14O3
MW:290.312665462494
CID:980679
PubChem ID:348351
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1-(2-methylbenzoyl)naphthalene-2-carboxylic acid
- NSC407621
- NSC-407621
- 7496-12-0
- DTXSID20324735
-
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- Inchi: 1S/C19H14O3/c1-12-6-2-4-8-14(12)18(20)17-15-9-5-3-7-13(15)10-11-16(17)19(21)22/h2-11H,1H3,(H,21,22)
- InChI Key: WJJZUEHSSQBFEE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C)C1=C(C(=O)O)C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 290.09432
- Monoisotopic Mass: 290.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.259
- Boiling Point: 482.5°C at 760 mmHg
- Flash Point: 259.7°C
- Refractive Index: 1.665
- PSA: 54.37
- LogP: 4.07740
Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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